2-Ethylsulfanyl-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide

• IUPAC Name: 2-ethylsulfanyl-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide
• InChI: InChI=1S/C20H19NO3S/c1-3-25-12-17(22)21-18-15-6-4-5-7-16(15)24-20(18)19(23)14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3,(H,21,22)
• InChI Key: BFFZWTRCDXKQNW-UHFFFAOYSA-N
• Canonical SMILES: CCSCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

“2-Ethylsulfanyl-N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]acetamide” is a complex organic compound. It contains a benzofuran moiety (a type of aromatic compound), a benzoyl group (a type of acyl group), and an ethylsulfanyl group (a type of alkylthiol group).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a benzoyl group, and an ethylsulfanyl group. The exact structure would depend on the positions of these groups in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as melting point, boiling point, and solubility would be determined by the specific arrangement of atoms and groups in the molecule.

Scientific Research Applications

Chemical Synthesis and Structure

Benzofuran derivatives, including compounds with ethylsulfanyl and acetamide groups, are typically synthesized through oxidation reactions, as demonstrated in studies by Choi et al. These reactions involve the use of 3-chloroperoxybenzoic acid to oxidize precursors, resulting in compounds with specific substitutions on the benzofuran ring. The crystal structures of these compounds are characterized by aromatic π–π interactions and non-classical hydrogen bonds, contributing to their stability and defining their physical properties (Choi, Seo, Son, & Lee, 2008); (Choi, Seo, Son, & Lee, 2009).

Applications in Research

The synthesized benzofuran derivatives have been explored for various applications in scientific research, including their potential as ligands in coordination complexes with metal ions. Studies have shown that benzofuran-acetamide derivatives can form coordination complexes with Co(II) and Cu(II), which exhibit significant antioxidant activity due to their structural features and hydrogen bonding interactions (Chkirate et al., 2019). Furthermore, benzofuran derivatives have been investigated for their photovoltaic efficiency and light-harvesting capabilities, indicating their potential use in dye-sensitized solar cells (DSSCs) (Mary et al., 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems, often in a biological context. Without specific research or information on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in various fields, including medicinal chemistry, materials science, and environmental science.